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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316 Get Quote

An In-depth Technical Guide to Diethylmercury

This guide provides a comprehensive overview of diethylmercury, a highly toxic

organomercury compound. It is intended for researchers, scientists, and drug development

professionals who require detailed technical information on its chemical properties, synthesis,

and safe handling protocols.

Chemical and Physical Properties
Diethylmercury is a flammable, colorless liquid with a slightly sweet odor.[1] It is crucial to note

that inhaling a sufficient amount of fumes to detect this odor would be fatal.[1] The quantitative

properties of diethylmercury are summarized in the table below.
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Property Value Reference(s)

CAS Number 627-44-1 [1][2][3]

Molecular Formula C4H10Hg [1][2]

Molar Mass 258.71 g/mol [1][2]

Appearance Colorless liquid [1]

Density 2.446 g/mL [1]

Melting Point -45 °C [1]

Boiling Point 156-157 °C [1]

Solubility in water Insoluble [1][4]

Solubility in other solvents

Soluble in ethers,

hydrocarbons, and THF.[1]

Slightly soluble in ethanol.[1]

Highly soluble in nonpolar

solvents like hexane and

toluene.[4]

Molecular Structure
Diethylmercury consists of a central mercury atom covalently bonded to two ethyl groups. The

molecule adopts a linear structure.

Caption: Molecular structure of diethylmercury.

Synthesis of Diethylmercury
A common laboratory method for the synthesis of diethylmercury involves the reaction of a

Grignard reagent, such as ethylmagnesium bromide, with mercury(II) chloride.[1][5]

Experimental Protocol: Synthesis from Grignard
Reagent
Materials:
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Ethylmagnesium bromide (C2H5MgBr) solution in a suitable ether solvent (e.g., diethyl ether

or THF)

Mercury(II) chloride (HgCl2)

Anhydrous diethyl ether or THF

Standard glassware for air-sensitive reactions (Schlenk line, nitrogen/argon atmosphere)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a dropping funnel, and a condenser under an inert atmosphere (nitrogen or

argon).

Reagent Addition: Dissolve a known quantity of mercury(II) chloride in anhydrous diethyl

ether or THF and place it in the reaction flask.

Grignard Reaction: Slowly add a stoichiometric amount (2 equivalents) of the

ethylmagnesium bromide solution to the stirred solution of mercury(II) chloride from the

dropping funnel. The reaction is exothermic, and the addition rate should be controlled to

maintain a gentle reflux.

Reaction Completion: After the addition is complete, continue stirring the reaction mixture at

room temperature or with gentle heating for a specified period to ensure the reaction goes to

completion.

Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution

of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with additional diethyl ether.

Drying and Solvent Removal: Combine the organic extracts, dry over an anhydrous drying

agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure.
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Purification: The crude diethylmercury can be purified by distillation under reduced

pressure.

The overall chemical reaction is as follows: 2 C₂H₅MgBr + HgCl₂ → (C₂H₅)₂Hg + MgBr₂ +

MgCl₂[1]

Synthesis Workflow
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Caption: Experimental workflow for the synthesis of diethylmercury.
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Toxicity and Hazard Information
Diethylmercury is an extremely toxic neurotoxin that can be fatal if swallowed, inhaled, or in

contact with skin.[1][2] It can readily cross the blood-brain barrier, causing permanent brain

damage.[1]

GHS Hazard Classification
Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral
H300: Fatal if

swallowed
Danger GHS06

Acute Toxicity, Dermal
H310: Fatal in contact

with skin
Danger GHS06

Acute Toxicity,

Inhalation
H330: Fatal if inhaled Danger GHS06

Specific Target Organ

Toxicity (Repeated

Exposure)

H373: May cause

damage to organs

through prolonged or

repeated exposure

Warning GHS08

Hazardous to the

Aquatic Environment,

Acute Hazard

H400: Very toxic to

aquatic life
Warning GHS09

Hazardous to the

Aquatic Environment,

Long-term Hazard

H410: Very toxic to

aquatic life with long

lasting effects

Warning GHS09

Data sourced from PubChem.[2]

Toxicity Data
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Endpoint Species Route Value Reference

LD50 Rat Oral 51 mg/kg [6]

LD50 Mouse Oral 44 mg/kg [6]

LC50 Rat Inhalation 258 mg/m³ [6]

LC50 Mouse Inhalation 91 mg/m³ [6]

Safe Handling Protocol
Due to its extreme toxicity and ability to penetrate many common glove materials, stringent

safety precautions must be followed when handling diethylmercury.[4][7]

Engineering Controls:

All work with diethylmercury must be conducted in a certified chemical fume hood.[8]

An emergency shower and eyewash station must be readily accessible.[7]

Personal Protective Equipment (PPE):

Gloves: Wear highly resistant laminate gloves (e.g., Silver Shield) under a pair of heavy-duty,

abrasion-resistant outer gloves (e.g., long-cuffed neoprene).[7][8] Latex and nitrile gloves do

not provide adequate protection.[7]

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[7]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[8]

Handling Procedures:

Preparation: Before starting work, ensure all necessary safety equipment is in place and

functional. Review the Safety Data Sheet (SDS).

Manipulation: Conduct all transfers and manipulations of diethylmercury within the fume

hood. Use appropriate tools to avoid direct contact.
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Spill Management: In case of a small spill within the fume hood, use a commercial mercury

spill kit to amalgamate and collect the material. For larger spills, evacuate the area and

contact emergency personnel.[9]

Waste Disposal: All diethylmercury-contaminated waste, including gloves and disposable

labware, must be collected in a designated, sealed hazardous waste container.[10]

Safe Handling Workflow
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Safe Handling of Diethylmercury
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Caption: Workflow for the safe handling of diethylmercury.
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Mechanism of Toxicity
The primary mechanism of toxicity for mercury compounds is the high-affinity binding of the

divalent mercuric ion (Hg²⁺) to the thiol or sulfhydryl groups of proteins.[2] This interaction can

inhibit enzyme function and disrupt cellular processes, leading to widespread cellular damage,

particularly in the central nervous system. Organic mercury compounds like diethylmercury
are lipophilic, which facilitates their absorption and distribution throughout the body, including

crossing the blood-brain barrier.[1]
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Caption: Simplified pathway of diethylmercury toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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